5-bromo-6-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
Overview
Description
5-Bromo-6-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one (BFMB) is a synthetic compound with a wide range of applications in scientific research. It has been used in many laboratory experiments and is a valuable tool for scientists in various fields. BFMB has a unique structure that makes it an ideal candidate for a wide range of applications. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of BFMB are discussed in
Mechanism of Action
The mechanism of action of 5-bromo-6-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one is not fully understood. However, it is believed to act as a proton shuttle, transferring protons between molecules. This mechanism is believed to be responsible for its wide range of applications. In addition, it is believed to act as an inhibitor of certain enzymes, which is why it is used in the synthesis of various pharmaceuticals.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed to have an effect on the metabolism of certain compounds. In addition, it is believed to be involved in the regulation of certain cellular processes. It is also believed to be involved in the regulation of certain hormones and enzymes.
Advantages and Limitations for Lab Experiments
5-bromo-6-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one has several advantages for laboratory experiments. It is a relatively inexpensive compound and is easy to obtain. In addition, it is easy to synthesize and can be used in a wide range of experiments. However, it is important to note that it is toxic and should be handled with care.
Future Directions
There are many potential future directions for 5-bromo-6-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one. It could be used in the synthesis of various pharmaceuticals and other compounds. In addition, it could be used in the synthesis of various polymers and other materials. It could also be used in the synthesis of various dyes and pigments. Furthermore, it could be used in the synthesis of various catalysts and enzyme inhibitors. Finally, it could be used in the development of various drugs and treatments.
Synthesis Methods
5-bromo-6-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one is synthesized using a multi-step reaction process. The first step involves the reaction of this compound (this compound) with 2-bromo-4-chloro-5-methylbenzene (BCMB) in the presence of a base. This reaction yields an intermediate product which is then reacted with an acid to produce the desired compound. The reaction is typically carried out at room temperature, and the reaction time is generally short.
Scientific Research Applications
5-bromo-6-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one has been used in various scientific fields. It has been used in the synthesis of pharmaceuticals and other compounds. In addition, it has been used in the synthesis of various polymers and other materials. It has also been used in the synthesis of various dyes and pigments. Furthermore, it has been used in the synthesis of various catalysts and enzyme inhibitors.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-6-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one involves the reaction of 5-bromo-6-fluoro-3-methyl-2-nitrophenol with ethyl chloroformate, followed by reduction of the resulting intermediate with sodium borohydride and cyclization with acetic anhydride.", "Starting Materials": [ "5-bromo-6-fluoro-3-methyl-2-nitrophenol", "ethyl chloroformate", "sodium borohydride", "acetic anhydride" ], "Reaction": [ "Step 1: 5-bromo-6-fluoro-3-methyl-2-nitrophenol is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form the corresponding ethyl ester intermediate.", "Step 2: The intermediate is then reduced with sodium borohydride in a suitable solvent such as ethanol to yield the corresponding amine intermediate.", "Step 3: Cyclization of the amine intermediate is achieved by treating it with acetic anhydride in the presence of a base such as pyridine to form the desired product, 5-bromo-6-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one." ] } | |
CAS RN |
1255713-68-8 |
Molecular Formula |
C8H5BrFNO2 |
Molecular Weight |
246 |
Purity |
95 |
Origin of Product |
United States |
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